(R)-2-(4-(Difluoromethyl)phenyl)pyrrolidine

• Molecular Formula: C11H13F2N
• Molecular Weight: 197.22 g/mol
• IUPAC Name: (2R)-2-[4-(difluoromethyl)phenyl]pyrrolidine
• InChI: InChI=1S/C11H13F2N/c12-11(13)9-5-3-8(4-6-9)10-2-1-7-14-10/h3-6,10-11,14H,1-2,7H2/t10-/m1/s1
• InChI Key: SJINQHYPUMFBAO-SNVBAGLBSA-N
• Isomeric SMILES: C1C[C@@H](NC1)C2=CC=C(C=C2)C(F)F
• Canonical SMILES: C1CC(NC1)C2=CC=C(C=C2)C(F)F

Description

®-2-(4-(Difluoromethyl)phenyl)pyrrolidine is a chiral compound characterized by the presence of a difluoromethyl group attached to a phenyl ring, which is further connected to a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the radical trifluoromethylation of carbon-centered radical intermediates . This process can be achieved using various reagents and catalysts under controlled conditions to ensure the desired stereochemistry is obtained.

Industrial Production Methods

Industrial production of ®-2-(4-(Difluoromethyl)phenyl)pyrrolidine may involve continuous flow microreactor systems, which offer enhanced efficiency, versatility, and sustainability compared to traditional batch processes . These systems allow for precise control over reaction conditions, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

®-2-(4-(Difluoromethyl)phenyl)pyrrolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The difluoromethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and the use of solvents to facilitate the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield difluoromethylated phenyl oxides, while substitution reactions can produce a wide range of functionalized derivatives.

Scientific Research Applications

Chemistry

In chemistry, ®-2-(4-(Difluoromethyl)phenyl)pyrrolidine is used as a building block for the synthesis of more complex molecules.

Biology

In biological research, this compound is studied for its potential as a bioisostere, which can mimic the properties of other biologically active molecules. This makes it a valuable tool in drug discovery and development .

Medicine

In medicine, ®-2-(4-(Difluoromethyl)phenyl)pyrrolidine is investigated for its potential therapeutic applications. Its unique chemical properties may contribute to the development of new drugs with improved efficacy and safety profiles .

Industry

In the industrial sector, this compound is used in the production of advanced materials with enhanced properties, such as increased thermal stability and resistance to degradation .

Comparison with Similar Compounds

Similar Compounds

®-2-(4-(Trifluoromethyl)phenyl)pyrrolidine: Similar structure but with a trifluoromethyl group instead of a difluoromethyl group.

®-2-(4-(Methyl)phenyl)pyrrolidine: Similar structure but with a methyl group instead of a difluoromethyl group.

®-2-(4-(Chloromethyl)phenyl)pyrrolidine: Similar structure but with a chloromethyl group instead of a difluoromethyl group.

Uniqueness

®-2-(4-(Difluoromethyl)phenyl)pyrrolidine is unique due to the presence of the difluoromethyl group, which imparts distinct chemical properties compared to its analogs. This group can enhance the compound’s stability, reactivity, and interactions with biological targets, making it a valuable compound in various applications .